Cas no 221102-32-5 (Sulfamide, N,N-dimethyl-N'-(2-phenylethyl)-)

Sulfamide, N,N-dimethyl-N'-(2-phenylethyl)- structure
221102-32-5 structure
Product Name:Sulfamide, N,N-dimethyl-N'-(2-phenylethyl)-
CAS No:221102-32-5
MF:C10H16N2O2S
MW:228.311241149902
CID:1407152
PubChem ID:4282080
Update Time:2025-04-20

Sulfamide, N,N-dimethyl-N'-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Sulfamide, N,N-dimethyl-N'-(2-phenylethyl)-
    • 2-(dimethylsulfamoylamino)ethylbenzene
    • ST50591188
    • N,N-Dimethyl-N'-phenethylsulfamide
    • Cambridge id 6613875
    • DTXSID60401539
    • 221102-32-5
    • AKOS002844256
    • N,N-dimethyl-N'-(2-phenylethyl)sulfamide
    • Inchi: 1S/C10H16N2O2S/c1-12(2)15(13,14)11-9-8-10-6-4-3-5-7-10/h3-7,11H,8-9H2,1-2H3
    • InChI Key: ZYVCLRNNMISFQW-UHFFFAOYSA-N
    • SMILES: S(N(C)C)(NCCC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 228.09338
  • Monoisotopic Mass: 228.09324893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • PSA: 49.41
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